Cas no 116070-39-4 (3-methyl-5-(trifluoromethyl)benzaldehyde)

• Product Name: 3-methyl-5-(trifluoromethyl)benzaldehyde
• CAS No: 116070-39-4
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD16652409
• CID: 1025320
• PubChem ID: 23036229
• Update Time: 2025-04-20

3-methyl-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(trifluoromethyl)benzaldehyde
• 3-Trifluoromethyl-5-methylbenzaldehyde
• A893642
• 116070-39-4
• Benzaldehyde, 3-methyl-5-(trifluoromethyl)-
• EN300-7361767
• AKOS015956485
• Z1255463738
• DA-20281
• CL9237
• AB71420
• CS-0108698
• AS-46255
• MFCD16652409
• SCHEMBL2474610
• DTXSID60629958
• DTXCID00580711

• MDL： MFCD16652409
• Inchi： 1S/C9H7F3O/c1-6-2-7(5-13)4-8(3-6)9(10,11)12/h2-5H,1H3
• InChI Key： KFRRYUVXFZQWGS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 188.04500
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: 1.4690
• PSA: 17.07000
• LogP: 2.82630
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes